1-(2-fluorophenyl)-N-(4-nitrophenyl)methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-(4-nitrophenyl)methanesulfonamide
• InChI: InChI=1S/C13H11FN2O4S/c14-13-4-2-1-3-10(13)9-21(19,20)15-11-5-7-12(8-6-11)16(17)18/h1-8,15H,9H2
• InChI Key: ZRPLRIRQCLLRLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NC2=CC=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C13H11FN2O4S
• Molecular Weight: 310.30 g/mol
• CAS No.: 1171990-83-2

Description

1-(2-fluorophenyl)-N-(4-nitrophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C13H11FN2O4S and its molecular weight is 310.3. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis

One notable application is in the field of organic synthesis, where the compound is used in the enantioselective addition to α,β-unsaturated aldehydes. This process, catalyzed by secondary amines, results in fluorinated derivatives exhibiting good yields, moderate diastereoselectivities, and excellent enantioselectivities. The significance of this application lies in its contribution to the development of chiral molecules, which are crucial in pharmaceuticals and agrochemicals (Kamlar et al., 2010).

Structural and Spectroscopic Analysis

Another research focus is the structural and spectroscopic analysis of its complexes, highlighting the compound's potential in forming stable structures with other molecules. Studies have revealed details about hydrogen bonding and the molecular arrangement in crystals, providing insights into the interactions that govern the stability and properties of molecular complexes (Binkowska et al., 2001).

Fluoromethyl Pronucleophile in Organic Reactions

The compound also serves as a fluoromethyl pronucleophile in stereoselective Michael addition to chalcones. This application underscores its utility in introducing fluorine-containing groups into molecules, which is valuable for modifying the physical, chemical, and biological properties of organic compounds (Prakash et al., 2009).

Material Science and Chemical Engineering

Furthermore, its application extends to material science and chemical engineering, where it is involved in the synthesis of vinyl fluorides. This illustrates the compound's role in the development of materials with specific properties, such as enhanced stability or reactivity, which are essential for various industrial applications (McCarthy et al., 1990).